Cas no 898785-86-9 (2'-CHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE)

• Product Name: 2'-CHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• CAS No: 898785-86-9
• MF: C₁₆H₂₁ClO₃
• MW: 296.789144277573
• CID: 879030
• PubChem ID: 24727820
• Update Time: 2025-04-19

2'-CHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE Chemical and Physical Properties

Names and Identifiers

• 2'-CHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• 1-(2-chlorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• AKOS016023325
• 898785-86-9
• DTXSID40645919
• MFCD03844235

• MDL： MFCD03844235
• Inchi： 1S/C16H21ClO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3
• InChI Key： MTZUMZGNQJWLSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 296.11800
• Monoisotopic Mass: 296.1179222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.4±22.0 °C at 760 mmHg
• Flash Point: 134.7±21.3 °C
• Refractive Index: 1.502
• PSA: 35.53000
• LogP: 4.09210
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2'-CHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)